Cas no 1160434-47-8 ((2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside)

(2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside structure
1160434-47-8 structure
(2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside
1160434-47-8
C27H32O15
596.534
2064042

(2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside Properties

Names and Identifiers

    • (2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside
    • arenariumoside IV
    • naringenin 4',5-O-beta-D-diglucoside
    • WFSNMNAOBYGNOA-UHFFFAOYSA-N
    • InChI=1S/C27H32O15/c28-8-17-20(32)22(34)24(36)26(41-17)38-12-3-1-10(2-4-12)14-7-13(31)19-15(39-14)5-11(30)6-16(19)40-27-25(37)23(35)21(33)18(9-29)42-27/h1-6,14,17-18,20-30,32-37H,7-9H2
    • OCC1OC(Oc2ccc(cc2)C2CC(=O)c3c(OC4OC(CO)C(O)C(O)C4O)cc(O)cc3O2)C(O)C(O)C1O

(2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside Synthesis

Synthetic Circuit 1

480-41-1 480-41-1
1160434-47-8 1160434-47-8
1211464-47-9 1211464-47-9
81202-36-0 81202-36-0
14259-46-2 14259-46-2
5180-65-4 5180-65-4
529-55-5 529-55-5
529-41-9 529-41-9
Reaction Conditions
1.1 Solvents: Water ;  5 d, 25 °C
Reference
Biotransformation of naringin and naringenin by cultured Eucalyptus perriniana cells
Shimoda, Kei; et al, Phytochemistry (Elsevier), 2010, 71(2-3), 201-205

Synthetic Circuit 2

10236-47-2 10236-47-2
1160434-47-8 1160434-47-8
1211464-47-9 1211464-47-9
81202-36-0 81202-36-0
14259-46-2 14259-46-2
5180-65-4 5180-65-4
529-55-5 529-55-5
529-41-9 529-41-9
Reaction Conditions
1.1 Solvents: Water ;  5 d, 25 °C
2.1 Solvents: Water ;  5 d, 25 °C
Reference
Biotransformation of naringin and naringenin by cultured Eucalyptus perriniana cells
Shimoda, Kei; et al, Phytochemistry (Elsevier), 2010, 71(2-3), 201-205

(2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside Raw materials

(2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside Preparation Products

(2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside Related Literature

1160434-47-8 ((2S)-naringenin 5,4'-di-O-beta-D-glucopyranoside) Related Products

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